Cas no 2092000-88-7 (2-Methylindazole-3,6-dicarbaldehyde)

• Product Name: 2-Methylindazole-3,6-dicarbaldehyde
• CAS No: 2092000-88-7
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 5071049
• Update Time: 2025-10-20

2-Methylindazole-3,6-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methylindazole-3,6-dicarbaldehyde

• Inchi： 1S/C10H8N2O2/c1-12-10(6-14)8-3-2-7(5-13)4-9(8)11-12/h2-6H,1H3
• InChI Key： QKWPRHUYVYFVMV-UHFFFAOYSA-N
• SMILES： O=CC1=C2C=CC(C=O)=CC2=NN1C

Computed Properties

• Exact Mass: 188.058577502 g/mol
• Monoisotopic Mass: 188.058577502 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52
• Molecular Weight: 188.18

Additional information on 2-Methylindazole-3,6-dicarbaldehyde

Comprehensive Overview of 2-Methylindazole-3,6-dicarbaldehyde (CAS No. 2092000-88-7)

2-Methylindazole-3,6-dicarbaldehyde (CAS No. 2092000-88-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. This compound, characterized by its unique indazole core and dual aldehyde functional groups, serves as a versatile building block for the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and advanced material development.

The molecular structure of 2-Methylindazole-3,6-dicarbaldehyde features a methyl group at the 2-position of the indazole ring, along with dicarbaldehyde moieties at the 3- and 6-positions. This configuration allows for diverse chemical modifications, making it a valuable intermediate in the synthesis of heterocyclic compounds. Its CAS No. 2092000-88-7 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

One of the most compelling aspects of 2-Methylindazole-3,6-dicarbaldehyde is its role in the development of novel pharmaceuticals. The indazole scaffold is known for its bioactivity, and the addition of aldehyde groups enhances its reactivity, enabling the creation of targeted drug candidates. Recent studies have explored its potential in inhibiting specific enzymes or modulating biological pathways, aligning with the current trend toward personalized medicine and precision therapeutics.

In addition to its pharmaceutical applications, 2-Methylindazole-3,6-dicarbaldehyde is also being investigated for its utility in material science. The compound's ability to form stable covalent bonds with other molecules makes it an attractive candidate for designing functional materials, such as polymers and coatings. This aligns with the broader industry focus on sustainable and high-performance materials, a topic frequently searched in AI-driven research tools and scientific forums.

The synthesis and handling of 2-Methylindazole-3,6-dicarbaldehyde require careful consideration of its chemical properties. While not classified as hazardous, its reactive aldehyde groups necessitate proper storage and handling to maintain stability. Researchers often seek information on optimal storage conditions and compatible solvents, which are common queries in search engines and academic discussions.

Another area of interest is the compound's potential role in green chemistry initiatives. As the scientific community prioritizes environmentally friendly synthetic methods, 2-Methylindazole-3,6-dicarbaldehyde could serve as a key intermediate in catalytic processes or solvent-free reactions. This aligns with the increasing demand for sustainable chemical practices, a topic frequently explored in AI-generated research summaries and industry reports.

From a commercial perspective, the demand for 2-Methylindazole-3,6-dicarbaldehyde is expected to rise, driven by its applications in both pharmaceuticals and advanced materials. Suppliers and manufacturers are increasingly listing this compound in their catalogs, often highlighting its CAS No. 2092000-88-7 for easy identification. This trend is reflected in the growing number of online queries related to its availability and pricing.

In conclusion, 2-Methylindazole-3,6-dicarbaldehyde (CAS No. 2092000-88-7) represents a fascinating intersection of chemistry, biology, and material science. Its unique structure and reactivity make it a valuable tool for researchers exploring new frontiers in drug development and functional materials. As interest in this compound continues to grow, it is likely to remain a focal point in scientific literature and search engine queries, underscoring its importance in modern chemistry.